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Compound of Interest

Compound Name: 4-Methoxy-1,3-dioxolane

CAS No.: 109620-95-3

Cat. No.: B14321218

Get Quote

Classification: Heterocyclic Acetal / Functionalized Ether CAS Registry Number: 109620-95-3

Molecular Formula: C₄H₈O₃ Molecular Weight: 104.10 g/mol [1]

Executive Summary
4-Methoxy-1,3-dioxolane is a functionalized five-membered cyclic acetal characterized by a

methoxy substituent at the C4 position of the dioxolane ring. Unlike its C2-substituted isomer

(2-methoxy-1,3-dioxolane, a cyclic orthoester), the C4-derivative retains the acetal stability

profile while introducing ether functionality on the ethylene bridge.

This molecule has emerged as a critical species in two distinct high-value domains:

Combustion Kinetics: It is a definitive intermediate in the low-temperature oxidation of

oxymethylene ether (OME) synthetic fuels, formed via radical QOOH cyclization.

Synthetic Chemistry: It serves as a precursor for nucleoside analogues and a monomer for

functionalized polyacetals via Cationic Ring-Opening Polymerization (CROP).
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Structural Fundamentals & Stereochemistry
The 1,3-dioxolane ring is non-planar, typically adopting an envelope or half-chair conformation

to minimize torsional strain. The introduction of a methoxy group at C4 creates a chiral center,

resulting in two enantiomers: (R)-4-methoxy-1,3-dioxolane and (S)-4-methoxy-1,3-
dioxolane.

Conformational Analysis
Ring Strain: ~25 kJ/mol. The ring is less strained than oxirane but sufficiently reactive for

polymerization.

Anomeric Effect: While less pronounced than in pyranoses, the orientation of the C4-

methoxy group is influenced by dipole-dipole interactions with the ring oxygens (O1 and O3).

Isomer Distinction:

4-Methoxy-1,3-dioxolane: Stable cyclic acetal/ether.

2-Methoxy-1,3-dioxolane: Cyclic orthoformate (highly hydrolytically unstable).

Synthetic Pathways
Electrochemical Synthesis (Preparative)
The most viable laboratory-scale synthesis involves the anodic alkoxylation of 1,3-dioxolane.

This method utilizes a redox mediator to abstract hydrogen, followed by nucleophilic attack by

methanol.

Substrate: 1,3-Dioxolane[1][2][3][4][5][6][7]

Reagent: Methanol (Solvent/Reactant)

Catalyst/Mediator: Tris(2,4-dibromophenyl)amine (Redox catalyst)[2]

Electrolyte: Lithium Perchlorate (LiClO₄)

Conditions: Constant current electrolysis, 40°C.
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Mechanism:

Oxidation of the mediator to a radical cation.

Hydrogen abstraction from the dioxolane ring (typically C2 or C4).

Formation of a dioxolanyl radical.

Second oxidation to a cation.

Nucleophilic trapping by methanol.

Radical Cyclization (Mechanistic/Combustion)
In the oxidation of dimethoxyethane or OME fuels, 4-methoxy-1,3-dioxolane forms via the

isomerization of peroxy radicals. This pathway is critical for understanding the stability of ether-

based electrolytes and fuels.

Pathway:

H-Abstraction: Formation of an alkyl radical on the fuel backbone.

O₂ Addition: Formation of a peroxy radical (RO₂•).

Isomerization: RO₂• abstracts an internal hydrogen to form a hydroperoxyalkyl radical

(QOOH).

Cyclization: The radical center attacks the peroxy oxygen, eliminating an OH radical and

closing the 5-membered ring.

Dimethoxyethane Radical
(RO2•)

Hydroperoxyalkyl Radical
(QOOH)

1,5-H Shift Cyclic Transition State
(5-Exo-Tet)

Ring Closure 4-Methoxy-1,3-Dioxolane
+ •OH

Elimination

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b14321218/docs?utm_src=pdf-body#technical-guide-4-methoxy-1-3-dioxolane-cyclic-ether-derivatives
https://www.benchchem.com/product/b14321218/docs?utm_src=pdf-body-img#technical-guide-4-methoxy-1-3-dioxolane-cyclic-ether-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14321218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Mechanistic pathway for the formation of 4-methoxy-1,3-dioxolane during ether

oxidation.

Reactivity Profile
Cationic Ring-Opening Polymerization (CROP)
Like its parent 1,3-dioxolane, the 4-methoxy derivative undergoes CROP to yield functionalized

polyethers. This reaction is driven by the relief of ring strain.

Initiators: Strong Lewis acids (BF₃·OEt₂, SnCl₄) or protonic acids (CF₃SO₃H).

Mechanism: Active Chain End (ACE) mechanism involving an oxonium ion intermediate.

Product: Poly(4-methoxy-1,3-dioxolane).

Structure: -[O-CH₂-O-CH(OMe)-CH₂]-

Properties: The pendant methoxy group increases hydrophilicity and modifies the glass

transition temperature (Tg) relative to unsubstituted polydioxolane.

Hydrolytic Sensitivity
The acetal linkage (O-C2-O) is sensitive to aqueous acids, hydrolyzing to yield formaldehyde

and the corresponding diol (3-methoxy-1,2-propanediol would be the derived backbone if ring-

opened at C2, though C4-substitution implies the backbone is 1,2-ethanediol with a methoxy

group, which is chemically complex to resolve retro-synthetically without rearrangement).

Hydrolysis Equation:

(Note: The resulting hemiacetal further decomposes).

Applications in Drug Development & Materials
Medicinal Chemistry: Nucleoside Analogues
The 4-methoxy-1,3-dioxolane scaffold serves as a sugar mimic in nucleoside reverse

transcriptase inhibitors (NRTIs).
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Mechanism: The dioxolane ring mimics the ribose sugar, positioning the nucleobase for viral

DNA polymerase binding.

Stereochemistry: The (2R,4R) or (2S,4S) configuration is often critical for biological activity

and to avoid mitochondrial toxicity.

Example: 2-substituted-4-methoxy-1,3-dioxolanyl pyrimidines have shown efficacy against

HIV and HBV in preclinical models.

Electrolyte Additives (Li-Ion Batteries)
Dioxolane derivatives are extensively researched as solid electrolyte interphase (SEI) formers.

Function: 4-Methoxy-1,3-dioxolane can polymerize in situ on the anode surface (e.g.,

Lithium metal) to form a flexible, ether-rich passivation layer.

Advantage: The methoxy group provides additional coordination sites for Li+ ions, potentially

enhancing ionic conductivity compared to unsubstituted 1,3-dioxolane.

Analytical Characterization Data
Researchers synthesizing or identifying this compound should reference the following spectral

signatures.
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Technique Parameter
Characteristic
Signal

Assignment

MS (EI) Molecular Ion m/z 104 [M]+•

Base Peak m/z 45
[CH₂OMe]+ (Alpha

cleavage)

¹H NMR Acetal Protons δ 4.8 - 5.0 ppm (s/d)
C2-H₂ (Flanked by 2

Oxygens)

Methine Proton δ 3.8 - 4.2 ppm (m) C4-H (Chiral center)

Methoxy Group δ 3.3 - 3.4 ppm (s) -OCH₃

IR Fingerprint 1050 - 1150 cm⁻¹
C-O-C Stretching

(Strong)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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